Cas no 29605-96-7 (1-Methyl-D-lysergic acid butanolamide dimaleate)

• Product Name: 1-Methyl-D-lysergic acid butanolamide dimaleate
• CAS No: 29605-96-7
• MF: C₂₅H₃₁N₃O₆
• MW: 469.530146837235
• CID: 915615
• PubChem ID: 54606933
• Update Time: 2025-04-19

1-Methyl-D-lysergic acid butanolamide dimaleate Chemical and Physical Properties

Names and Identifiers

• Ergoline-8.beta.-carboxamide,10-didehydro-N-[1-(hydroxymethyl)propyl]-1,6-dimethyl-, maleate (1:2) (salt)
• 29605-96-7
• NSC-186061
• Methysergide hydrogen bimaleate
• NSC186061
• Ergoline-8-carboxamide,10-didehydro-N-[1-(hydroxymethyl)propyl]-1,6-dimethyl-, (8.beta.)-, (Z)-2-butenedioate (1:2) (salt)
• 1-Methyl-D-lysergic acid butanolamide dimaleate

• Inchi： 1S/C21H27N3O2.C4H4O4/c1-4-15(12-25)22-21(26)14-8-17-16-6-5-7-18-20(16)13(10-23(18)2)9-19(17)24(3)11-14;5-3(6)1-2-4(7)8/h5-8,10,14-15,19,25H,4,9,11-12H2,1-3H3,(H,22,26);1-2H,(H,5,6)(H,7,8)/b;2-1-
• InChI Key： LWYXFDXUMVEZKS-BTJKTKAUSA-N
• SMILES： O=C(C1C=C2C3C=CC=C4C=3C(=CN4C)CC2N(C)C1)NC(CO)CC.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 469.22128572g/mol
• Monoisotopic Mass: 469.22128572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 697
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 132Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergamides
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Ergoline and derivatives Lysergic acids and derivatives Lysergamides